7-(3-Bromobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Bromobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
316361-48-5
VCID:
VC0403427
InChI:
InChI=1S/C25H35BrN4O2S/c1-3-4-5-6-7-8-9-10-11-12-16-33-25-27-22-21(23(31)28-24(32)29(22)2)30(25)18-19-14-13-15-20(26)17-19/h13-15,17H,3-12,16,18H2,1-2H3,(H,28,31,32)
SMILES:
CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C25H35BrN4O2S
Molecular Weight:
535.5g/mol
7-(3-Bromobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 316361-48-5
Main Products
VCID: VC0403427
Molecular Formula: C25H35BrN4O2S
Molecular Weight: 535.5g/mol
| CAS No. | 316361-48-5 |
|---|---|
| Product Name | 7-(3-Bromobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C25H35BrN4O2S |
| Molecular Weight | 535.5g/mol |
| IUPAC Name | 7-[(3-bromophenyl)methyl]-8-dodecylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C25H35BrN4O2S/c1-3-4-5-6-7-8-9-10-11-12-16-33-25-27-22-21(23(31)28-24(32)29(22)2)30(25)18-19-14-13-15-20(26)17-19/h13-15,17H,3-12,16,18H2,1-2H3,(H,28,31,32) |
| Standard InChIKey | YVONPCUIKJSVLS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| PubChem Compound | 3109627 |
| Last Modified | Nov 11 2021 |
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